Cas no 1804443-42-2 ((2,4,6-Trifluoro-3-methoxyphenyl)methanol)

• Product Name: (2,4,6-Trifluoro-3-methoxyphenyl)methanol
• CAS No: 1804443-42-2
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6793802
• PubChem ID: 130840511
• Update Time: 2025-06-23

(2,4,6-Trifluoro-3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• MFCD28801384
• (2,4,6-Trifluoro-3-methoxyphenyl)methanol
• 1804443-42-2

• Inchi： 1S/C8H7F3O2/c1-13-8-6(10)2-5(9)4(3-12)7(8)11/h2,12H,3H2,1H3
• InChI Key： XOIROXOHVNXIDW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1CO)F)F)OC

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2,4,6-Trifluoro-3-methoxyphenyl)methanol

Comprehensive Overview of (2,4,6-Trifluoro-3-methoxyphenyl)methanol (CAS No. 1804443-42-2)

(2,4,6-Trifluoro-3-methoxyphenyl)methanol (CAS No. 1804443-42-2) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl and methoxy groups on the phenyl ring enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

The compound’s CAS No. 1804443-42-2 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its utility in cross-coupling reactions, where its electron-withdrawing properties facilitate the formation of complex heterocycles. This aligns with the broader trend of fluorine incorporation in drug design, a strategy known to improve metabolic stability and bioavailability. As such, (2,4,6-Trifluoro-3-methoxyphenyl)methanol is often discussed alongside keywords like "fluorinated intermediates" and "high-value chemical synthons".

From an industrial perspective, the demand for CAS 1804443-42-2 is driven by its versatility in fine chemical synthesis. Its methanol derivative functionality allows for further derivatization, making it a preferred choice for custom synthesis projects. Companies specializing in contract research organizations (CROs) often list this compound in their catalogs, catering to clients seeking tailor-made solutions for preclinical development. This aligns with the surge in interest for small-molecule libraries and fragment-based drug discovery.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some halogenated analogs, (2,4,6-Trifluoro-3-methoxyphenyl)methanol exhibits favorable green chemistry profiles, with studies emphasizing its low ecotoxicity. This resonates with the increasing focus on sustainable synthetic routes and benign-by-design principles in the chemical industry. Searches for "eco-friendly fluorinated compounds" often intersect with discussions about this molecule.

In summary, (2,4,6-Trifluoro-3-methoxyphenyl)methanol (CAS No. 1804443-42-2) represents a critical intersection of innovation and practical application in modern chemistry. Its multifaceted utility—from drug development to material science—ensures its continued prominence in both academic and industrial research. As the scientific community prioritizes efficient synthetic methodologies and functional diversity, this compound is poised to remain a highly sought-after reagent.